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Compound of Interest

Compound Name: Dalfampridine

Cat. No.: B372708 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

Dalfampridine is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a secure laboratory

environment.

Engineering Controls and Personal Protective
Equipment (PPE)
When handling Dalfampridine, particularly in powder form, engineering controls should be the

primary method for minimizing exposure. Personal Protective Equipment (PPE) serves as a

crucial secondary barrier. A comprehensive risk assessment should be conducted for any

specific operation to determine the appropriate exposure controls.

Engineering Controls:

Ventilation: Use Dalfampridine in a well-ventilated area. For operations that may generate

dust, a laboratory fume hood or other form of local exhaust ventilation is recommended to

maintain airborne levels below exposure limits.[1]

Process Enclosure: For larger scale operations, consider using process enclosures to

contain the material.

Personal Protective Equipment (PPE) Summary:
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PPE Category Recommendation

Eye/Face Protection
Wear safety glasses with side shields or

chemical safety goggles.[1]

Hand Protection

Wear appropriate chemical-resistant gloves.

Nitrile or other impervious gloves are

recommended if skin contact is possible.[2]

When the material is dissolved in an organic

solvent, use gloves that provide protection

against that solvent.

Skin and Body Protection

Wear a lab coat or coveralls.[3] For operations

with a higher risk of skin contact, impervious

protective clothing is recommended.[3]

Respiratory Protection

If engineering controls are not sufficient to

control airborne dust, or during cleanup of

uncontained powder spills, a NIOSH/MSHA or

European Standard EN 149 approved respirator

should be used.[3][4] An N95 disposable

particulate respirator is recommended for

cleaning up powder spills.[3] The choice of

respirator should be based on the job activity

and potential for exposure.

Occupational Exposure Limits
Occupational Exposure Limits (OELs) are established to protect workers from the adverse

health effects of exposure to chemical substances. For Dalfampridine (also known as 4-

aminopyridine or fampridine), the following information is available:
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Organization Limit

Biogen

A Biogen Occupational Exposure Limit (OEL) of

0.17 mg/m³ as an 8-hour time-weighted average

has been established for fampridine.[3]

OSHA (Occupational Safety and Health

Administration)
Not established.[5]

NIOSH (National Institute for Occupational

Safety and Health)
Not established.[5]

ACGIH (American Conference of Governmental

Industrial Hygienists)
Not established.[4]

Cal/OSHA (California Division of Occupational

Safety and Health)
Not established.[5]

It is crucial to note that while major US regulatory bodies have not set specific exposure limits

for 4-aminopyridine, this does not imply the substance is without risk.[4][5] The Biogen OEL

provides a valuable benchmark for exposure control.

Operational and Disposal Plans
Proper operational procedures and disposal plans are critical for the safe management of

Dalfampridine in a laboratory setting.

Handling Procedures
General Handling: As a general rule, avoid all contact and inhalation of dust, mists, and

vapors associated with the material.[2] Do not taste or swallow the substance.[6]

Preventing Dust Generation: Minimize dust generation and accumulation.[4]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands

thoroughly after handling and before any breaks.[3][6]

Clothing: Contaminated clothing should be removed immediately and laundered before

reuse.
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Equipment: Clean work surfaces and equipment with a suitable detergent or solvent after

use.[2]

Accidental Release Measures
Spill Cleanup: In case of a spill, avoid contact during cleanup operations.[3]

For uncontained powder spills, wear an N95 disposable particulate respirator, impervious

gloves, a lab coat, and safety glasses.[3]

Shut off all possible ignition sources.

Use dry cleanup procedures and avoid generating dust.

Collect recoverable product into labeled containers for recycling or disposal.

Absorb the remaining product with sand, earth, or vermiculite.

Environmental Precautions: Prevent spillage from entering drains or water courses.

Disposal Plan
Waste Disposal: Dispose of contents and containers in accordance with local, regional,

national, and international regulations.[2]

Licensed Disposal Company: Excess and expired materials should be offered to a licensed

hazardous material disposal company.[1]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

product itself.[1]

Experimental Protocols
Detailed experimental protocols involving Dalfampridine should always be preceded by a

thorough review of the substance's Safety Data Sheet (SDS) and a comprehensive,

experiment-specific risk assessment. The procedures outlined above for handling, PPE, and

disposal should be incorporated into any such protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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